BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Eucomoside B:
Physicochemical Properties and Biological
Significance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eucomoside B

Cat. No.: B1260252

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eucomoside B, a naturally occurring iridoid glycoside isolated from the green leaves of
Eucommia ulmoides Oliver, presents a subject of growing interest within the scientific
community. This technical guide provides a comprehensive overview of the physical and
chemical properties of Eucomoside B, including its structural elucidation, spectral data, and
other key physicochemical parameters. Furthermore, this document summarizes the current
understanding of its potential biological activities and associated signaling pathways, offering
valuable insights for researchers in natural product chemistry, pharmacology, and drug
discovery.

Introduction

Eucommia ulmoides Oliv., a deciduous tree native to China, has a long history of use in
traditional medicine. Its leaves, in particular, are a rich source of various bioactive compounds,
including iridoid glycosides. Eucomoside B is one such compound, distinguished by its unique
chemical structure. Understanding the fundamental physical and chemical properties of
Eucomoside B is crucial for its isolation, characterization, and exploration of its therapeutic
potential. This guide aims to consolidate the available technical information on Eucomoside B
to facilitate further research and development.
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Physicochemical Properties

The physical and chemical characteristics of Eucomoside B have been determined through
various analytical techniques. These properties are essential for its identification, purification,
and formulation.

General Properties

A summary of the general physicochemical properties of Eucomoside B is presented in Table
1.

Property Value Reference
Molecular Formula C25H31NO11 [1]
Molecular Weight 521.51 g/mol [1]
CAS Number 951672-66-5
Appearance Amorphous powder
Optical Rotation [a]D2?5 -85.7 (c 0.1, MeOH)

Solubility

Qualitative solubility information for Eucomoside B is available, indicating its solubility in
common organic solvents.

Solvent Solubility
Methanol Soluble
Ethanol Soluble
Dimethyl sulfoxide (DMSO) Soluble

Quantitative solubility data (e.g., in g/L or mg/mL) is not currently available in the reviewed
literature.

Spectral Data
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The structural elucidation of Eucomoside B has been primarily achieved through a
combination of spectroscopic methods, including UV-Vis, IR, NMR, and mass spectrometry.

The ultraviolet-visible spectrum of Eucomoside B in methanol exhibits a maximum absorption
characteristic of its chromophores.

Solvent Amax (nm)

Methanol 230

The IR spectrum of Eucomoside B reveals the presence of key functional groups. The data
presented was obtained using a KBr pellet.

Wavenumber (cm~—2) Functional Group Assignment
3400 O-H stretching

1700 C=0 stretching (ester)

1630 C=C stretching

High-resolution mass spectrometry has been employed to determine the precise mass of
Eucomoside B, confirming its elemental composition.

Technique lon Calculated m/z Found m/z

HR-FAB-MS [M+Na]* 544.1798 544.1789

1H and 13C NMR spectroscopy are pivotal in defining the detailed chemical structure of
Eucomoside B. The chemical shifts (d) are reported in parts per million (ppm) and coupling
constants (J) in Hertz (Hz).

'H NMR (500 MHz, CDsOD)
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Position o (ppm) Multiplicity J (Hz)
1 5.75 d 15

3 4.15 m

5 2.85 m

60 1.90 m

6[3 2.55 m

7 5.80 br s

8 4.70 brs

9 2.70 m

10 4.10 d 6.0

1 4.60 d 8.0

2' 3.20 dd 8.0,9.0
3 3.35 t 9.0

4 3.30 t 9.0

5' 3.25 m

6'a 3.85 dd 12.0, 2.0
6'b 3.65 dd 12.0,5.5
a 4.65 t 7.5

Ba 3.25 m

Bb 3.05 m

Phe-H 7.20-7.30 m

13C NMR (125 MHz, CDs0D)
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Position o (ppm)
1 95.0
3 70.0
4 142.0
5 38.0
6 30.0
7 128.0
8 145.0
9 45.0
10 62.0
1 100.0
2' 75.0
3 78.0
4 71.5
5' 78.5
6' 62.5
C=0 170.0
a 56.0
B 38.0
Phe-C1 138.0
Phe-C2,6 130.0
Phe-C3,5 129.5
Phe-C4 127.5
COOH 175.0
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Experimental Protocols
Isolation and Purification of Eucomoside B

The following is a general workflow for the isolation of Eucomoside B from the leaves of

Eucommia ulmoides.
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Figure 1: General workflow for the isolation of Eucomoside B.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1260252?utm_src=pdf-body-img
https://www.benchchem.com/product/b1260252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Signaling Pathways

While specific biological activity studies on Eucomoside B are limited, the broader class of
iridoid glycosides from Eucommia ulmoides has been reported to possess various
pharmacological effects, including anti-inflammatory and neuroprotective activities.[2][3][4]

Potential Anti-Inflammatory Effects

Iridoid glycosides are known to modulate inflammatory responses. The potential mechanism of
action involves the inhibition of pro-inflammatory signaling pathways.

Signaling Cascade Inflammatory Response

Pro-inflammatory Stimulus
Inhibition L]
»m;» Chemokines

Iridoid Glycosides Inhibition

(e.g., Eucomoside B)

Click to download full resolution via product page

Figure 2: Potential anti-inflammatory signaling pathway modulation by iridoid glycosides.

Research on related iridoids suggests that they may exert their anti-inflammatory effects by
inhibiting key signaling molecules such as Mitogen-Activated Protein Kinases (MAPK) and
Nuclear Factor-kappa B (NF-kB).[5][6] This inhibition can lead to a downstream reduction in the
production of pro-inflammatory cytokines and chemokines. Further investigation is required to
determine if Eucomoside B specifically follows this mechanism.

Potential Neuroprotective Effects

Several iridoid glycosides have demonstrated neuroprotective properties in various
experimental models.[7][8] The proposed mechanisms often involve the modulation of signaling
pathways related to neuronal survival and apoptosis. The potential for Eucomoside B to
exhibit similar activities warrants further dedicated research.
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Conclusion

Eucomoside B is a distinct iridoid glycoside with a well-characterized chemical structure. This
guide has provided a detailed summary of its known physical and chemical properties, which
are foundational for any future research. While direct evidence for the biological activity of
Eucomoside B is still emerging, the known pharmacological profile of related iridoids suggests
promising avenues for investigation, particularly in the areas of anti-inflammatory and
neuroprotective effects. The experimental protocols and signaling pathway diagrams presented
herein offer a framework for researchers to design and conduct further studies to unlock the full
therapeutic potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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